Cas no 502-61-4 (α-Farnesene (>80%))

• Product Name: α-Farnesene (>80%)
• CAS No: 502-61-4
• MF: C₁₅
• MW: 180.160503387451
• MDL: MFCD00036650
• CID: 374640
• Update Time: 2025-04-19

α-Farnesene (>80%) Chemical and Physical Properties

Names and Identifiers

• 1,3,6,10-Dodecatetraene,3,7,11-trimethyl-, (3E,6E)-
• 1,3,6,10-DODECATETRAENE-3,7,11-TRIMETHYL-,(E,E)-
• FARNESENE
• Farnesene (mixture of isomers)
• α-Farnesene
• (E,E)-alpha-farnesene
• (E,E)-Farnesene
• 3,7,11-trimethyldodeca-1,3E,6E,10-tetraene
• a-Farnesene
• FEMA 3839
• (E,Z)-alpha-Farnesene
• alpha-Farnesene
• (z)-alpha-farnesene
• (3E,6E)-alpha-farnesene
• alpha.-Farnesene
• α-Farnesene
• Zataroside A
• (e)-alpha-farnesene
• (Z,Z)-.alpha.-Farnesene
• trans-alpha-Farnesene
• α-Farnesene (>80%)

• MDL： MFCD00036650
• Inchi： 1S/C15/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3
• InChI Key： XKDMKCLUPRVIHX-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C]/[C]=C(/[C]=[C])\[C])/[C])/[C] |^1:0,2,6,8,10,12,13,14,^4:3,4,7,11|

Computed Properties

• Exact Mass: 204.18800
• Monoisotopic Mass: 204.187801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless oily liquid with floral, green and balsam aromas.
• Density: 0.844-0.8790 g/mL at 25 °C(lit.)
• Melting Point: < 25 °C
• Boiling Point: 260 °C(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.490-1.505(lit.)
• PSA: 0.00000
• LogP: 5.20150
• FEMA: 3839

α-Farnesene (>80%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids